Cas no 597569-42-1 ((3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid)
597569-42-1 structure
Product Name:(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
CAS No:597569-42-1
MF:C13H21NO4
MW:255.31014418602
MDL:MFCD10688343
CID:822397
PubChem ID:16244075
Update Time:2025-04-19
(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- hexahydrocyclopenta(c)pyrrole-1,2(1h)-dicarboxylic acid 2-(tert-butyl) ester
- (1S,3aR,6aS)-Hexahydro-cyclopenta[c]pyrrole-1,2(1H)-dicarboxylic Acid 2-(tert-Butyl) Ester
- HEXAHYDRO-CYCLOPENTA[C]PYRROLE-1,2-DICARBOXYLIC ACID 2-TERT-BUTYL ESTER
- (1S,3aR,6aS)-Hexahydrocyclopenta[c]pyrrole-1,2(1H)-dicarboxylic acid 2-(tert-butyl) ester
- 2-(TERT-BUTOXYCARBONYL)OCTAHYDROCYCLOPENTA[C]PYRROLE-1-CARBOXYLIC ACID
- (1S,3aR,6aS)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid
- (1R,3aS,6aR)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid
- (1S,3AR,6AS)-HEXAHYDROCY
- (3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
- REL-(1S,3AR,6AS)-2-(TERT-BUTOXYCARBONYL)OCTAHYDROCYCLOPENTA[C]PYRROLE-1-CARBOXYLIC ACID
- D96870
- (3S,3aS,6aR)-2-[(2-methylpropan-2-yl)oxycarbonyl]-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
- E83402
- (3S,3aS,6aR)-2-Boc-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid
- MFCD10688343
- AS-78795
- CS-0106471
- rel-(3S,3aS,6aR)-2-Boc-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic Acid
- AKOS016000702
- EN300-27732256
- (1S,3AR,6AS)-HEXAHYDRO-CYCLOPENTA[C]PYRROLE-1,2-DICARBOXYLIC ACID 2-TERT-BUTYL ESTER
- rac-(1R,3aS,6aR)-2-[(tert-butoxy)carbonyl]-octahydrocyclopenta[c]pyrrole-1-carboxylic acid
- 926276-09-7
- SCHEMBL2966911
- (1S,3AR,6AS)-2-(TERT-BUTOXYCARBONYL)-HEXAHYDRO-1H-CYCLOPENTA[C]PYRROLE-1-CARBOXYLIC ACID
- 597569-42-1
- J-521449
-
- MDL: MFCD10688343
- Inchi: 1S/C13H21NO4/c1-13(2,3)18-12(17)14-7-8-5-4-6-9(8)10(14)11(15)16/h8-10H,4-7H2,1-3H3,(H,15,16)/t8-,9-,10-/m0/s1
- InChI Key: SFBZDQKMJLUZQF-GUBZILKMSA-N
- SMILES: O(C(C)(C)C)C(N1C[C@@H]2CCC[C@@H]2[C@H]1C(=O)O)=O
Computed Properties
- Exact Mass: 255.14700
- Monoisotopic Mass: 255.14705815g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 18
- Rotatable Bond Count: 3
- Complexity: 361
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 66.8
- XLogP3: 2.1
Experimental Properties
- Density: 1.196
- PSA: 66.84000
- LogP: 2.04450
(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM198606-1g |
(1S,3aR,6aS)-2-(tert-butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid |
597569-42-1 | 95% | 1g |
$631 | 2021-06-09 | |
| TRC | H293915-2.5mg |
(1S,3aR,6aS)-Hexahydro-cyclopenta[c]pyrrole-1,2(1H)-dicarboxylic Acid 2-(tert-Butyl) Ester |
597569-42-1 | 2.5mg |
$224.00 | 2023-05-18 | ||
| TRC | H293915-25mg |
(1S,3aR,6aS)-Hexahydro-cyclopenta[c]pyrrole-1,2(1H)-dicarboxylic Acid 2-(tert-Butyl) Ester |
597569-42-1 | 25mg |
$1774.00 | 2023-05-18 | ||
| Chemenu | CM198606-1g |
(1S,3aR,6aS)-2-(tert-butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid |
597569-42-1 | 95% | 1g |
$611 | 2023-03-07 | |
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | S929985-1g |
(1S,3aR,6aS)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid |
597569-42-1 | 95% | 1g |
¥3,427.20 | 2022-09-28 | |
| Alichem | A109006244-1g |
(1S,3aR,6aS)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid |
597569-42-1 | 95% | 1g |
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| Alichem | A109006244-5g |
(1S,3aR,6aS)-2-(tert-Butoxycarbonyl)octahydrocyclopenta[c]pyrrole-1-carboxylic acid |
597569-42-1 | 95% | 5g |
$2637.00 | 2023-09-01 | |
| eNovation Chemicals LLC | Y1007220-1G |
(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid |
597569-42-1 | 97% | 1g |
$380 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007220-5G |
(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid |
597569-42-1 | 97% | 5g |
$1090 | 2024-07-21 | |
| eNovation Chemicals LLC | Y1007220-10G |
(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid |
597569-42-1 | 97% | 10g |
$1835 | 2024-07-21 |
(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid Production Method
(3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid Related Literature
-
Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
-
Zhonghua Xiang,Chuanqi Fang,Sanhua Leng,Dapeng Cao J. Mater. Chem. A, 2014,2, 7662-7665
-
Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
597569-42-1 ((3S,3aS,6aR)-2-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-1H-cyclopenta[c]pyrrole-3-carboxylic acid) Related Products
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- 61406-66-4((3S)-1-(Tert-butoxycarbonyl)-3-methyl-L-proline)
- 124002-32-0((2S,3aS,6aS)-1-tert-butoxycarbonyl-3,3a,4,5,6,6a-hexahydro-2H-cyclopenta[b]pyrrole-2-carboxylic acid)
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- 134795-25-8(2-(tert-Butoxycarbonyl)-2-azabicyclo2.2.1heptane-3-carboxylic acid)
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